BENGHE Foundational & Exploratory

Check Availability & Pricing

"5-(2-Bromophenyl)-4-pentynoic acid" molecular
weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

5-(2-Bromophenyl)-4-pentynoic
Compound Name: d
aci

cat. No.: B8593827

An In-depth Guide to the Molecular Weight of 5-(2-Bromophenyl)-4-pentynoic acid

This technical guide provides a detailed breakdown of the molecular weight of 5-(2-
Bromophenyl)-4-pentynoic acid, a compound of interest to researchers and professionals in
the field of drug development and chemical synthesis. This document outlines the elemental
composition and the precise calculation of its molecular weight based on standard atomic
weights.

Molecular Formula and Structure

The chemical structure of 5-(2-Bromophenyl)-4-pentynoic acid consists of a pentynoic acid
backbone with a 2-bromophenyl substituent at the 5th carbon position. The molecular formula
is determined to be C11HoBrO2. This formula is derived from its constituent parts: a pentynoic
acid chain and a bromophenyl ring.

Elemental Composition and Atomic Weights

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The standard atomic weights for the elements present in 5-(2-Bromophenyl)-4-pentynoic
acid are provided in the table below.
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Standard Total
Element Symbol Count Atomic Weight Contribution
(amu) (amu)
Carbon C 11 12.011 132.121
Hydrogen H 9 1.008 9.072
Bromine Br 1 79.904 79.904
Oxygen O 2 15.999 31.998

Calculation of Molecular Weight

The molecular weight is calculated by summing the total atomic weight contributions of each
element in the molecule.

Molecular Weight = (11 x 12.011) + (9 x 1.008) + (1 x 79.904) + (2 x 15.999)
Molecular Weight = 132.121 + 9.072 + 79.904 + 31.998
Molecular Weight = 253.095 amu

Therefore, the molecular weight of 5-(2-Bromophenyl)-4-pentynoic acid is 253.095 g/mol .

Visualization of Molecular Weight

 To cite this document: BenchChem. ["5-(2-Bromophenyl)-4-pentynoic acid" molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8593827#5-2-bromophenyl-4-pentynoic-acid-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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